Cas no 89677-66-7 (3,5-Dibromo-4-ethoxypyridine)

• Product Name: 3,5-Dibromo-4-ethoxypyridine
• CAS No: 89677-66-7
• MF: C₇H₇Br₂NO
• MW: 280.944580316544
• CID: 1029859
• PubChem ID: 817229
• Update Time: 2025-07-02

3,5-Dibromo-4-ethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-4-ethoxypyridine
• 89677-66-7
• SCHEMBL10272846
• 3,5-dibromopyridin-4-yl ethyl ether
• FT-0743085
• DTXSID30355772
• AC-907/25004646
• DA-40738
• MFCD00234291

• Inchi： 1S/C7H7Br2NO/c1-2-11-7-5(8)3-10-4-6(7)9/h3-4H,2H2,1H3
• InChI Key： YLCLQBVICZDSLL-UHFFFAOYSA-N
• SMILES： BrC1C=NC=C(C=1OCC)Br

Computed Properties

• Exact Mass: 280.88739g/mol
• Monoisotopic Mass: 278.88944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3,5-Dibromo-4-ethoxypyridine

3,5-Dibromo-4-ethoxypyridine: A Comprehensive Overview

3,5-Dibromo-4-ethoxypyridine, also known by its CAS number CAS 89677-66-7, is a versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This pyridine derivative features two bromine atoms at positions 3 and 5, along with an ethoxy group at position 4, making it a unique molecule for various applications.

Pyridine derivatives are widely studied due to their potential as scaffolds for drug discovery and development. The presence of bromine substituents in 3,5-Dibromo-4-ethoxypyridine introduces electronic and steric effects that can be exploited in medicinal chemistry. These effects influence the compound's solubility, stability, and interactions with biological systems, making it a valuable tool for researchers.

Recent studies have highlighted the importance of bromo substitution patterns in pyridine derivatives. For instance, bromination at positions 3 and 5 enhances the compound's electron-withdrawing effects, which can be beneficial in modulating pharmacokinetics and bioavailability. This makes CAS 89677-66-7 a promising candidate for further exploration in drug design.

In the realm of pharmaceutical research, 3,5-Dibromo-4-ethoxypyridine has been investigated for its potential as an intermediate in the synthesis of bioactive molecules. Its structure allows for easy functionalization at various positions, enabling chemists to tailor it for specific therapeutic applications. For example, substitution reactions at the ethoxy group can lead to the introduction of hydrophilic or lipophilic moieties, which are crucial for optimizing drug delivery systems.

Another area where this compound has shown promise is in agrochemical development. Pyridine-based compounds are known for their herbicidal and insecticidal activities. The bromine substituents in CAS 89677-66-7 can enhance the compound's stability against microbial degradation, making it a candidate for use as a fungicide or bactericide.

Recent advancements in sustainable chemistry have also turned the spotlight on 3,5-Dibromo-4-ethoxypyridine. Its synthesis can be optimized to minimize environmental impact, aligning with global efforts to promote green chemistry. Researchers are exploring catalytic methods and solvent-free conditions to synthesize this compound more efficiently.

In conclusion, 3,5-Dibromo-4-ethoxypyridine, identified by its CAS number CAS 89677-66-7, is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique structure, featuring bromo substitution patterns and an ethoxy group, positions it as a valuable tool for researchers in these fields. As scientific advancements continue, this compound is likely to play an even more significant role in the development of innovative solutions.